Cas no 898799-30-9 ((r,z)-3-Butyl-4-pentylideneoxetan-2-one)

(r,z)-3-Butyl-4-pentylideneoxetan-2-one structure
898799-30-9 structure
Product Name:(r,z)-3-Butyl-4-pentylideneoxetan-2-one
CAS No:898799-30-9
MF:C12H20O2
MW:196.286004066467
CID:2165345
Update Time:2023-08-05

(r,z)-3-Butyl-4-pentylideneoxetan-2-one Chemical and Physical Properties

Names and Identifiers

    • (R,z)-3-butyl-4-pentylideneoxetan-2-one
    • MJZLRAHODCHJCG-QLWWJYNRSA-N
    • (r, z)-3-butyl-4-pentylideneoxetan-2-one
    • 3alpha-Butyl-4-[(Z)-pentylidene]oxetane-2-one
    • (r,z)-3-Butyl-4-pentylideneoxetan-2-one
    • Inchi: 1S/C12H20O2/c1-3-5-7-9-11-10(8-6-4-2)12(13)14-11/h9-10H,3-8H2,1-2H3/b11-9-/t10-/m1/s1
    • InChI Key: MJZLRAHODCHJCG-QLWWJYNRSA-N
    • SMILES: O1C([C@@H](/C/1=C/CCCC)CCCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 218
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd